Cas no 133118-80-6 (8-Bromochroman-3-one)

• Product Name: 8-Bromochroman-3-one
• CAS No: 133118-80-6
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD12828263
• CID: 135885
• PubChem ID: 19087148
• Update Time: 2025-04-19

8-Bromochroman-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-Chromanone
• 2H-1-Benzopyran-3(4H)-one,8-bromo-
• 8-bromo-4H-chromen-3-one
• 8-bromochroman-3-one
• 2H-1-Benzopyran-3(4H)-one,8-bromo
• 8-bromanyl-4H-chromen-3-one
• 8-Bromo-2H-1-benzopyran-3(4H)-one
• 2H-1-Benzopyran-3(4H)-one, 8-bromo-
• DTXSID50597935
• CS-0215431
• EN300-246851
• GIOQDMYJFVLYBB-UHFFFAOYSA-N
• 133118-80-6
• AMINO-(3,4,5-TRIMETHOXY-PHENYL)-ACETICACID
• FT-0653280
• A806563
• AKOS015915158
• SCHEMBL2324428
• 8-bromo-3,4-dihydro-2H-1-benzopyran-3-one
• AS-35591
• MFCD12828263
• 8-Bromochroman-3-one

• MDL： MFCD12828263
• Inchi： 1S/C9H7BrO2/c10-8-3-1-2-6-4-7(11)5-12-9(6)8/h1-3H,4-5H2
• InChI Key： GIOQDMYJFVLYBB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OCC(C2)=O

Computed Properties

• Exact Mass: 225.96300
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.621±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 341.4°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.599
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.95310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans